2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide

• Molecular Formula: C25H20BrFN2O2
• Molecular Weight: 479.3 g/mol
• IUPAC Name: 2-bromo-N-[(Z)-3-(3,4-dihydro-1H-isoquinolin-2-yl)-1-(3-fluorophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C25H20BrFN2O2/c26-22-11-4-3-10-21(22)24(30)28-23(15-17-6-5-9-20(27)14-17)25(31)29-13-12-18-7-1-2-8-19(18)16-29/h1-11,14-15H,12-13,16H2,(H,28,30)/b23-15-
• InChI Key: KBGIWTYEBCIWRX-HAHDFKILSA-N
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C(=O)/C(=C/C3=CC(=CC=C3)F)/NC(=O)C4=CC=CC=C4Br
• SMILES: C1CN(CC2=CC=CC=C21)C(=O)C(=CC3=CC(=CC=C3)F)NC(=O)C4=CC=CC=C4Br

Description

2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide is a chemical compound that belongs to the class of benzamides. It has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide involves the inhibition of PARP activity. PARP is involved in the repair of DNA damage, and inhibition of its activity results in the accumulation of DNA damage and ultimately cell death. Additionally, it has been shown to have anti-inflammatory properties by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide have been studied extensively. It has been shown to induce apoptosis in cancer cells, sensitize cancer cells to chemotherapy and radiation therapy, and have anti-inflammatory properties. Additionally, it has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide in lab experiments include its ability to sensitize cancer cells to chemotherapy and radiation therapy, its anti-inflammatory properties, and its potential neuroprotective effects. However, its limitations include its potential toxicity and its limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide. These include further studies on its potential applications in the treatment of cancer, inflammatory diseases, and neurodegenerative diseases. Additionally, further studies on its mechanism of action and potential side effects are needed to fully understand its potential applications. Finally, the development of more efficient synthesis methods and modifications to the compound may improve its solubility and reduce its potential toxicity.

Synthesis Methods

The synthesis of 2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide involves the reaction of 3-fluorostyrene, 3,4-dihydro-2(1H)-isoquinolinone, and 2-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide in the presence of a palladium catalyst. The reaction proceeds through a Heck coupling reaction, which involves the coupling of an aryl halide with an alkene in the presence of a palladium catalyst. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-bromo-N-[1-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-2-(3-fluorophenyl)vinyl]benzamide has been studied extensively for its potential applications in scientific research. It has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This inhibition has been shown to sensitize cancer cells to chemotherapy and radiation therapy. Additionally, it has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.